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Compound of Interest

Compound Name: beta-Acetyldigoxin

Cat. No.: B194529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of beta-acetyldigoxin, a cardiac

glycoside derived from the acetylation of digoxin. With the CAS Number 5355-48-6, this

compound has been utilized in the management of heart failure and certain cardiac

arrhythmias. This document collates essential physicochemical data, details experimental

methodologies for its synthesis and characterization, and elucidates its primary mechanism of

action through the inhibition of the Na+/K+-ATPase pump and subsequent signaling cascades.

All quantitative data is presented in tabular format for clarity, and key processes are visualized

using Graphviz diagrams to facilitate understanding for research and development purposes.

Physicochemical Properties
Beta-acetyldigoxin is a white, odorless, crystalline powder with a bitter taste.[1] Its key

physicochemical properties are summarized in the table below, providing a foundational

dataset for experimental design and formulation development.
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Property Value Source

Molecular Formula C43H66O15 [2][3]

Molecular Weight 822.98 g/mol [2][3][4]

Melting Point 271-273 °C [2]

Boiling Point (estimate) 681.03 °C [2]

Density (estimate) 1.1139 g/cm³ [2]

pKa (predicted) 13.41 ± 0.70 [2]

Solubility

Practically insoluble in water;

sparingly soluble in methylene

chloride; slightly soluble in

ethanol (96%).[2]

[2]

Storage Temperature -20°C Freezer [2]

Experimental Protocols
Synthesis and Purification of beta-Acetyldigoxin
The following protocol is based on the partial acetylation of digoxin.

2.1.1. Synthesis Workflow
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Digoxin Partial Acetylation
(Acetic Acid, Dicyclohexylcarbodiimide) Crude beta-Acetyldigoxin Crystallization

(Acetone, n-Hexane) Crude Crystalline Product 1 Recrystallization
(Chloroform, Toluene) Pure beta-Acetyldigoxin

beta-Acetyldigoxin Sample

Purity Assessment
(HPLC)

Structural Confirmation

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(LC-MS)

FTIR Spectroscopy

Elemental Analysis
(CHN)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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